Cas no 61784-46-1 (2-Butenoic acid, 4-(methylthio)-, ethyl ester)

• Product Name: 2-Butenoic acid, 4-(methylthio)-, ethyl ester
• CAS No: 61784-46-1
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 466261
• PubChem ID: 71392236
• Update Time: 2025-04-19

2-Butenoic acid, 4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(methylthio)-, ethyl ester
• ethyl 4-methylsulfanylbut-2-enoate
• 61784-46-1
• DTXSID70814055
• ETHYL 4-(METHYLSULFANYL)BUT-2-ENOATE

• Inchi： 1S/C7H12O2S/c1-3-9-7(8)5-4-6-10-2/h4-5H,3,6H2,1-2H3
• InChI Key： VBDFLJHPLTYUGX-UHFFFAOYSA-N
• SMILES： S(C)CC=CC(=O)OCC

Computed Properties

• Exact Mass: 160.05586
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3